Cas no 1565077-16-8 (3-(piperidin-1-yl)propane-1-sulfonamide)
3-(piperidin-1-yl)propane-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(piperidin-1-yl)propane-1-sulfonamide
- SCHEMBL3910278
- EN300-1120841
- 1565077-16-8
-
- Inchi: 1S/C8H18N2O2S/c9-13(11,12)8-4-7-10-5-2-1-3-6-10/h1-8H2,(H2,9,11,12)
- InChI Key: SMROHZNCGFEXCW-UHFFFAOYSA-N
- SMILES: S(CCCN1CCCCC1)(N)(=O)=O
Computed Properties
- Exact Mass: 206.10889899g/mol
- Monoisotopic Mass: 206.10889899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 71.8Ų
3-(piperidin-1-yl)propane-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1120841-0.05g |
3-(piperidin-1-yl)propane-1-sulfonamide |
1565077-16-8 | 95% | 0.05g |
$587.0 | 2023-10-27 | |
| Enamine | EN300-1120841-0.1g |
3-(piperidin-1-yl)propane-1-sulfonamide |
1565077-16-8 | 95% | 0.1g |
$615.0 | 2023-10-27 | |
| Enamine | EN300-1120841-0.25g |
3-(piperidin-1-yl)propane-1-sulfonamide |
1565077-16-8 | 95% | 0.25g |
$642.0 | 2023-10-27 | |
| Enamine | EN300-1120841-0.5g |
3-(piperidin-1-yl)propane-1-sulfonamide |
1565077-16-8 | 95% | 0.5g |
$671.0 | 2023-10-27 | |
| Enamine | EN300-1120841-1.0g |
3-(piperidin-1-yl)propane-1-sulfonamide |
1565077-16-8 | 1g |
$884.0 | 2023-05-26 | ||
| Enamine | EN300-1120841-2.5g |
3-(piperidin-1-yl)propane-1-sulfonamide |
1565077-16-8 | 95% | 2.5g |
$1370.0 | 2023-10-27 | |
| Enamine | EN300-1120841-5.0g |
3-(piperidin-1-yl)propane-1-sulfonamide |
1565077-16-8 | 5g |
$2566.0 | 2023-05-26 | ||
| Enamine | EN300-1120841-10.0g |
3-(piperidin-1-yl)propane-1-sulfonamide |
1565077-16-8 | 10g |
$3807.0 | 2023-05-26 | ||
| Enamine | EN300-1120841-1g |
3-(piperidin-1-yl)propane-1-sulfonamide |
1565077-16-8 | 95% | 1g |
$699.0 | 2023-10-27 | |
| Enamine | EN300-1120841-5g |
3-(piperidin-1-yl)propane-1-sulfonamide |
1565077-16-8 | 95% | 5g |
$2028.0 | 2023-10-27 |
3-(piperidin-1-yl)propane-1-sulfonamide Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 3-(piperidin-1-yl)propane-1-sulfonamide
Recent Advances in the Study of 3-(Piperidin-1-yl)propane-1-sulfonamide (CAS: 1565077-16-8) in Chemical Biology and Pharmaceutical Research
3-(Piperidin-1-yl)propane-1-sulfonamide (CAS: 1565077-16-8) is a sulfonamide derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its piperidine and sulfonamide functional groups, has been investigated for its role in modulating various biological targets, including enzymes and receptors. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development.
One of the key areas of interest is the compound's interaction with carbonic anhydrase (CA) isoforms. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-(piperidin-1-yl)propane-1-sulfonamide exhibits selective inhibition of CA IX and XII, isoforms that are overexpressed in hypoxic tumor environments. This selectivity suggests its potential as an anticancer agent, particularly in targeting tumor microenvironments. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the active site of CA IX, revealing critical hydrogen-bonding interactions with Thr199 and Glu106 residues.
In addition to its anticancer potential, recent preclinical studies have highlighted the neuroprotective effects of 3-(piperidin-1-yl)propane-1-sulfonamide. A 2024 study in ACS Chemical Neuroscience reported that the compound attenuates oxidative stress and neuroinflammation in models of Parkinson's disease. The researchers attributed these effects to the compound's ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokine release. These findings open new avenues for its application in neurodegenerative disorders.
The synthetic routes for 3-(piperidin-1-yl)propane-1-sulfonamide have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable, high-yield synthesis using piperidine and 3-chloropropanesulfonyl chloride as starting materials. The process achieved a purity of >99% and was validated for industrial-scale production, addressing previous challenges related to yield and byproduct formation.
Despite these advancements, challenges remain in the clinical translation of 3-(piperidin-1-yl)propane-1-sulfonamide. Pharmacokinetic studies indicate moderate oral bioavailability, necessitating further structural modifications or formulation strategies. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to enhance its therapeutic efficacy. The compound's safety profile, as evaluated in rodent models, appears favorable, with no significant off-target effects reported at therapeutic doses.
In conclusion, 3-(piperidin-1-yl)propane-1-sulfonamide (CAS: 1565077-16-8) represents a versatile scaffold with applications in oncology and neurology. Its selective enzyme inhibition, neuroprotective properties, and improved synthetic accessibility underscore its potential as a lead compound. Future research should focus on addressing pharmacokinetic limitations and advancing preclinical studies toward clinical trials.
1565077-16-8 (3-(piperidin-1-yl)propane-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)